
[1,1'-Biphenyl]-3-carbonitrile safety and hazards
information

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: [1,1'-Biphenyl]-3-carbonitrile

Cat. No.: B3021647 Get Quote

An In-depth Technical Guide to the Safety and Hazards of [1,1'-Biphenyl]-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding [1,1'-Biphenyl]-3-
carbonitrile
[1,1'-Biphenyl]-3-carbonitrile, also known as 3-cyanobiphenyl, is an organic compound

featuring a biphenyl structure with a nitrile functional group.[1][2][3][4] Biphenyl derivatives are

significant in various fields of chemical research and development, including their use as

intermediates in the synthesis of pharmaceuticals, liquid crystals, and agrochemicals.[5][6][7]

The unique electronic and structural properties imparted by the cyanobiphenyl moiety make it a

valuable building block.[6][7] However, its chemical reactivity and structural similarity to other

biphenyl compounds necessitate a thorough understanding of its safety profile to ensure its

responsible and safe handling in a laboratory and developmental setting. This guide provides a

comprehensive overview of the safety and hazard information for [1,1'-Biphenyl]-3-
carbonitrile, synthesized from available data on the compound and its structural analogs.

Section 1: Chemical and Physical Properties
A foundational aspect of chemical safety is understanding a substance's physical and chemical

properties, which dictate its behavior under various conditions.
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Property Value Source

Synonyms

3-Cyanobiphenyl, 3-

Cyanodiphenyl, m-Phenyl

Benzonitrile, 3-

Phenylbenzonitrile

[1]

CAS Number 24973-50-0, 28804-96-8 [1][2]

Molecular Formula C₁₃H₉N [1][2][4]

Molecular Weight 179.22 g/mol [1][2][4]

Appearance

White to off-white crystalline

powder (based on 4-

cyanobiphenyl)

[5]

Melting Point 44-46°C [1]

Boiling Point 140°C @ 1 mm Hg [1]

Solubility

Sparingly soluble in water;

soluble in many organic

solvents like ethanol, acetone,

and toluene (based on 4-

cyanobiphenyl).

[5]

Section 2: Hazard Identification and GHS
Classification
While a specific, comprehensive GHS classification for [1,1'-Biphenyl]-3-carbonitrile is not

consistently available across all databases, a hazard assessment can be constructed from

older classification systems and data from closely related analogs like 4-cyanobiphenyl and

other substituted biphenyls.[1][8][9][10]

Inferred GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Category 1 or 2

H410/H411: Very toxic/Toxic to

aquatic life with long lasting

effects

Note: This table is an inferred classification based on data for 4-cyanobiphenyl, 4'-Methyl-[1,1'-

biphenyl]-2-carbonitrile, and general biphenyl compounds.[8][9][10][11] Researchers should

always consult the most current Safety Data Sheet (SDS) from their specific supplier.

Hazard Pictograms (Probable):

Health Hazard/Harmful: (Exclamation Mark)

Environmental Hazard: (Environment)

Signal Word: Warning[8][10]

Precautionary Statements (Selected):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[11][12]

P264: Wash skin thoroughly after handling.[12]

P270: Do not eat, drink or smoke when using this product.[9]
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P273: Avoid release to the environment.[9]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[9][11][12]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[12]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[11][12]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[11][12]

P501: Dispose of contents/container to an approved waste disposal plant.[12]

Section 3: Toxicological Profile
The nitrile group (-CN) can be metabolized to release cyanide in vivo, which is a mechanism of

toxicity for many organic nitriles. Biphenyl itself is known to cause liver and nervous system

damage with prolonged exposure.[13]

Acute Effects: Exposure is likely to cause irritation to the skin, eyes, and respiratory tract.[11]

Harmful effects may occur following ingestion, skin contact, or inhalation.[8][9] Short-term

exposure to biphenyl fumes has been associated with nausea, vomiting, and bronchitis.

Chronic Effects: Long-term exposure to biphenyls can lead to target organ damage,

particularly affecting the liver and nervous system.[14] Animal studies on biphenyl have

shown kidney damage and reduced growth with repeated exposure.

Carcinogenicity: While not specifically classified for [1,1'-Biphenyl]-3-carbonitrile, studies

on biphenyl have provided suggestive evidence of carcinogenicity in animal models, with

increased incidences of urinary bladder tumors in male rats and liver tumors in female mice.

[13]

Section 4: Safe Handling and Storage Protocols
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Adherence to strict protocols is essential to minimize exposure and ensure safety.

Protocol for Safe Laboratory Handling:

Engineering Controls: All work should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[14][15][16] Ensure that eyewash stations and safety

showers are readily accessible and in close proximity to the workstation.[16]

Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes a lab

coat, chemical-resistant gloves (e.g., nitrile), and tightly fitting safety goggles.[14][17]

Dispensing: When weighing or transferring the solid material, do so carefully to avoid

creating dust.[16][17][18] Use non-sparking tools.[17]

General Hygiene: Avoid contact with skin, eyes, and clothing.[16][17] Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn.[9]

Contingency: Have spill control materials readily available.

Conditions for Safe Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[12][14][16][18]

Keep away from heat, sparks, and open flames.[14]

Store separately from incompatible materials such as strong oxidizing agents.[14][19]

Section 5: Exposure Control and Personal
Protective Equipment (PPE)
A multi-layered approach to exposure control is critical.

Engineering Controls: The primary method for controlling exposure is the use of local

exhaust ventilation or a chemical fume hood to keep airborne concentrations below exposure

limits.[14]
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Eye/Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or NIOSH

(US) standards.[17]

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile) that have been inspected

for integrity before use. Wear a lab coat or other impervious clothing to prevent skin contact.

[14][15][17]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a NIOSH-approved respirator with an appropriate cartridge for organic vapors

and particulates.[14][17]

Section 6: Emergency Procedures
Rapid and correct response during an emergency is crucial to mitigating harm.

First-Aid Measures:

Inhalation: Immediately move the exposed person to fresh air. If breathing is difficult, provide

oxygen. If breathing has stopped, perform artificial respiration (avoiding mouth-to-mouth

resuscitation) and seek immediate medical attention.[12][17][20][21]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[12][14][17][20] If irritation persists, seek

medical attention.[20]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[12][14][20] Remove contact lenses if present

and easy to do.[12][15] Seek immediate medical attention.[20]

Ingestion: Do NOT induce vomiting.[15][21] Rinse the mouth with water. Never give anything

by mouth to an unconscious person.[12][21] Seek immediate medical attention.[15][20]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, carbon

dioxide, or a water spray.[14][17][18][21] For large fires, water spray, fog, or foam is

recommended.[14]
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Specific Hazards: Combustion may produce hazardous gases, including carbon oxides and

nitrogen oxides.[14][18] Vapors may be heavier than air and can form explosive mixtures

with air upon intense heating.

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective clothing to prevent contact with skin and eyes.[15][17][18][21]

Accidental Release Measures:

Evacuation & Ventilation: Evacuate non-essential personnel from the area. Ensure adequate

ventilation. Remove all sources of ignition.[17][21]

Personal Protection: Don appropriate PPE, including respiratory protection, gloves, goggles,

and protective clothing.[15][17][21]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains, surface water, or soil.[12][16][17][21]

Clean-up: Carefully sweep up or vacuum the spilled solid material, avoiding dust generation.

[14][18] Place the material into a suitable, labeled, and closed container for disposal.[12][14]

[18]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Emergency Response Workflow for Accidental
Exposure
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Caption: Emergency response workflow for accidental exposure.
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Section 7: Waste Disposal
Chemical waste must be disposed of in accordance with all local, state, and federal

regulations. Dispose of contents and containers to an approved waste disposal plant.[12][16]

Do not dispose of it with household waste or allow it to reach the sewage system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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